2,3-Dihydro-benzo[b]oxepin-4-carboxylic acid

• Molecular Formula: C11H10O3
• Molecular Weight: 190.19 g/mol
• IUPAC Name: 2,3-dihydro-1-benzoxepine-4-carboxylic acid
• InChI: InChI=1S/C11H10O3/c12-11(13)9-5-6-14-10-4-2-1-3-8(10)7-9/h1-4,7H,5-6H2,(H,12,13)
• InChI Key: SZZBWEDZJXYRJP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2C=C1C(=O)O

Description

2,3-Dihydro-benzo[b]oxepin-4-carboxylic acid is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-Dihydro-benzo[b]oxepine-4-carboxylic acid methyl ester (2.4 mmol) was dissolved in methanol. 5 ml of 2 mol/l sodiumhydroxide was added and the solution was stirred for two hours. The solvent was removed in vacuo. 2 mol/l hydrochloric acid were added and the solvent again removed in vacuo. The residue was extracted by diethylether. Evaporation of the solvent yielded 0.5 g of 2,3-Dihydro-benzo[b]oxepine-4-carboxylic acid. LC-MS: 1.8 min, 191.2 (MH+)